Cas no 2229338-64-9 (1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229338-64-9
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 6070069
• PubChem ID: 165680811
• Update Time: 2025-05-24

1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2229338-64-9
• EN300-1748640

• Inchi： 1S/C10H9NO3S/c11-5-7-1-2-8(15-7)10(9(13)14)3-6(12)4-10/h1-2,6,12H,3-4H2,(H,13,14)
• InChI Key： ZXQQFMKUZRPLFK-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 110Ų

Additional information on 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229338-64-9)

1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229338-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyanothiophene moiety with a hydroxycyclobutane carboxylic acid scaffold, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other bioactive molecules, aligning with the growing demand for small-molecule therapeutics in precision medicine.

The compound's thiophene-cyanide group contributes to its electron-withdrawing properties, which are crucial for modulating biological activity in drug design. Meanwhile, the hydroxycyclobutane ring introduces steric constraints that can enhance target selectivity—a hot topic in current AI-driven drug discovery discussions. With computational chemistry tools like molecular docking becoming more accessible, compounds like 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid are frequently studied for their binding affinities to proteins involved in inflammatory pathways, a focus area for autoimmune disease research.

From a synthetic chemistry perspective, the presence of both carboxylic acid and hydroxyl functional groups allows diverse derivatization strategies. This adaptability answers frequent search queries about "multifunctional pharmaceutical intermediates" and "click chemistry compatible scaffolds." Recent publications highlight its use in fragment-based drug design (FBDD), where researchers leverage its rigid cyclobutane core to explore novel binding pockets—a technique trending in structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also relevant to this compound. While not classified as hazardous, its cyanothiophene component warrants proper handling protocols, reflecting the broader industry shift toward green chemistry principles. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for quality control, addressing common questions about "characterization of complex heterocycles." The compound's stability under various pH conditions makes it suitable for formulation studies—an area gaining traction in biopharmaceutical optimization forums.

In material science, the conjugated thiophene system suggests potential applications in organic electronics, particularly for semiconductor layers in OLED devices. This interdisciplinary relevance bridges pharmaceutical and nanotechnology interests, frequently appearing in searches about "hybrid organic-inorganic materials." Patent analyses reveal growing IP activity around similar structures, indicating commercial viability for high-value chemical intermediates.

The synthesis of 1-(5-cyanothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid typically involves Pd-catalyzed cross-coupling reactions between halogenated thiophenes and cyclobutane precursors, followed by selective oxidation—a process optimized for high atom economy. These methodologies align with industry priorities for cost-effective scale-up, a recurring theme in process chemistry webinars. Computational models predict favorable ADMET properties for derivatives, making this scaffold a candidate for central nervous system (CNS) drug development programs.

As the scientific community increasingly adopts machine learning for molecular property prediction, compounds like 2229338-64-9 serve as valuable case studies for cheminformatics algorithms. Its balanced lipophilicity (predicted LogP ~1.2) and moderate polarity make it a frequent subject in discussions about "lead compound optimization"—one of the most searched topics in medicinal chemistry circles today.